![molecular formula C13H15FN4O2 B2823614 5-fluoro-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}pyridine-3-carboxamide CAS No. 2097895-95-7](/img/structure/B2823614.png)
5-fluoro-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of “5-fluoro-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}pyridine-3-carboxamide” is not explicitly mentioned in the available literature .Chemical Reactions Analysis
There is limited information available on the specific chemical reactions involving "this compound" .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the available literature .Scientific Research Applications
Quantitative Imaging of 5-HT(1A) Receptor Binding
Research has explored the use of fluorinated compounds for imaging serotonin (5-HT(1A)) receptors in the brain, highlighting their potential in diagnosing and understanding psychiatric and neurological disorders. For instance, Passchier et al. (2000) developed a method for quantitative imaging of 5-HT(1A) receptors using a fluorinated compound, demonstrating its utility in analyzing receptor distribution in human brains. This approach could be instrumental in studying the role of serotonin in various conditions, offering insights into receptor dynamics and aiding in the development of targeted therapies (Passchier et al., 2000).
Fluorinated Compounds in Cancer Pain Management
Flupirtine, a compound with a fluorine component, has been evaluated for its analgesic efficacy in managing severe cancer pain, demonstrating significant effectiveness and tolerability. This underscores the potential therapeutic applications of fluorinated compounds in pain management, offering a basis for further research into their mechanisms and broader applications in oncology and palliative care (Scheef & Wolf-Gruber, 1985).
Hepatotoxicity of Pyrazinamide and Ethambutol in Tuberculosis Treatment
A study on the combination of pyrazinamide (PZA) and ethambutol for treating latent tuberculosis infection highlighted the hepatotoxic risks associated with these treatments. This research is relevant in understanding the side effects and safety profiles of tuberculosis treatments, providing essential information for the development of safer therapeutic strategies (Younossian et al., 2005).
Imaging Biochemical Recurrence of Prostate Cancer
The application of fluorinated compounds in imaging, such as in the detection of biochemical recurrence of prostate cancer using 18F-DCFPyL PET/CT, illustrates the importance of these compounds in enhancing diagnostic accuracy and patient management in oncology. Rousseau et al. (2019) demonstrated how such imaging can localize recurrent prostate cancer, significantly impacting treatment planning and outcomes (Rousseau et al., 2019).
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole-containing compounds, have been reported to show a broad range of biological activities . They interact with various targets, including enzymes, receptors, and transporters, to exert their effects .
Mode of Action
It is likely that the compound interacts with its targets through a combination of hydrogen bonding, hydrophobic interactions, and π-π stacking . These interactions can lead to changes in the conformation or activity of the target, thereby affecting its function .
Biochemical Pathways
Compounds with similar structures have been reported to affect a variety of biochemical pathways, leading to diverse biological effects . For example, some imidazole-containing compounds have been reported to have antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Pharmacokinetics
The compound’s solubility, lipophilicity, and stability, among other factors, would influence its adme properties and thus its bioavailability .
Result of Action
The compound’s interaction with its targets could lead to changes in cellular signaling, gene expression, or metabolic processes, among other effects .
Action Environment
Environmental factors, such as pH, temperature, and the presence of other molecules, can influence the compound’s action, efficacy, and stability . For example, the compound’s solubility and stability could be affected by the pH of its environment, while its interaction with its targets could be influenced by the presence of other molecules .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-fluoro-N-[2-(2-pyrazol-1-ylethoxy)ethyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FN4O2/c14-12-8-11(9-15-10-12)13(19)16-3-6-20-7-5-18-4-1-2-17-18/h1-2,4,8-10H,3,5-7H2,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBGNAANBHJFZKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)CCOCCNC(=O)C2=CC(=CN=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.